Cas no 845866-73-1 (4-(2,5-DIAZA-BICYCLO[2.2.1]HEPT-2-YLMETHYL)-BENZONITRILE)

4-(2,5-DIAZA-BICYCLO[2.2.1]HEPT-2-YLMETHYL)-BENZONITRILE structure

845866-73-1 structure

Product name:4-(2,5-DIAZA-BICYCLO[2.2.1]HEPT-2-YLMETHYL)-BENZONITRILE

CAS No:845866-73-1

MF:C₁₃H₁₅N₃

MW:213.2783

CID:716377

PubChem ID:2760914

4-(2,5-DIAZA-BICYCLO[2.2.1]HEPT-2-YLMETHYL)-BENZONITRILE Chemical and Physical Properties

Names and Identifiers

- 4-(2,5-DIAZA-BICYCLO[2.2.1]HEPT-2-YLMETHYL)-BENZONITRILE
- 4-(2,5-diazabicyclo[2.2.1]heptan-2-ylmethyl)benzonitrile
- DTXSID60375408
- 4-(2,5-diazabicyclo[2.2.1]hept-2-ylmethyl)benzonitrile
- 4-({2,5-diazabicyclo[2.2.1]heptan-2-yl}methyl)benzonitrile
- (1S,4S)-4-(2,5-Diaza-bicyclo[2.2.1]hept-2-ylmethyl)-benzonitrile
- 845866-73-1
- MDL： MFCD08461871
- Inchi： InChI=1S/C13H15N3/c14-6-10-1-3-11(4-2-10)8-16-9-12-5-13(16)7-15-12/h1-4,12-13,15H,5,7-9H2
- InChI Key： KJGLNJLVGKZHLI-UHFFFAOYSA-N
- SMILES： C1=C(C=CC(=C1)CN2CC3CC2CN3)C#N

Computed Properties

Exact Mass: 213.12700
Monoisotopic Mass: 213.126597491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 39.1Å²
XLogP3: 1.1

Experimental Properties

PSA: 39.06000
LogP: 1.37108

4-(2,5-DIAZA-BICYCLO[2.2.1]HEPT-2-YLMETHYL)-BENZONITRILE Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660011-2mg	4-((2,5-Diazabicyclo[2.2.1]Heptan-2-yl)methyl)benzonitrile	845866-73-1	98%	2mg	￥504.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660011-1mg	4-((2,5-Diazabicyclo[2.2.1]Heptan-2-yl)methyl)benzonitrile	845866-73-1	98%	1mg	￥556.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660011-100mg	4-((2,5-Diazabicyclo[2.2.1]Heptan-2-yl)methyl)benzonitrile	845866-73-1	98%	100mg	￥2048.00	2024-07-28
Crysdot LLC	CD11047621-1g	4-(2,5-Diazabicyclo[2.2.1]heptan-2-ylmethyl)benzonitrile	845866-73-1	97%	1g	$574	2024-07-18
Fluorochem	023318-1g	4-(2,5-Diaza-bicyclo[2.2.1]hept-2-ylmethyl)-benzonitrile	845866-73-1		1g	￡407.00	2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660011-20mg	4-((2,5-Diazabicyclo[2.2.1]Heptan-2-yl)methyl)benzonitrile	845866-73-1	98%	20mg	￥1210.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660011-25mg	4-((2,5-Diazabicyclo[2.2.1]Heptan-2-yl)methyl)benzonitrile	845866-73-1	98%	25mg	￥1228.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660011-5mg	4-((2,5-Diazabicyclo[2.2.1]Heptan-2-yl)methyl)benzonitrile	845866-73-1	98%	5mg	￥682.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660011-50mg	4-((2,5-Diazabicyclo[2.2.1]Heptan-2-yl)methyl)benzonitrile	845866-73-1	98%	50mg	￥1226.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660011-10mg	4-((2,5-Diazabicyclo[2.2.1]Heptan-2-yl)methyl)benzonitrile	845866-73-1	98%	10mg	￥882.00	2024-07-28